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Compound of Interest

Compound Name: Sulfo-NHS-LC-Biotin sodium

Cat. No.: B12352772

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the biotinylation of peptides using Sulfo-NHS-
LC-Biotin, a water-soluble and amine-reactive biotinylation reagent. This process is crucial for
various applications, including immunoassays, affinity purification, and protein interaction
studies.

Introduction

Biotinylation is the process of covalently attaching biotin to a molecule, such as a peptide or
protein.[1] The high-affinity interaction between biotin and avidin or streptavidin (Kd = 10715 M)
makes this a powerful tool in biotechnology and drug development.[1][2] Sulfo-NHS-LC-Biotin
(Sulfosuccinimidyl-6-(biotinamido)hexanoate) is an ideal reagent for this purpose as its N-
hydroxysuccinimide (NHS) ester reacts efficiently with primary amines (-NHz) on the peptide's
N-terminus and lysine side chains to form stable amide bonds.[3][4] The inclusion of a
hydrophilic sulfonyl group makes the reagent water-soluble, allowing for reactions to be
performed in agueous buffers without the need for organic solvents like DMSO or DMF.[3][4]

Chemical Reaction

The biotinylation reaction with Sulfo-NHS-LC-Biotin involves the nucleophilic attack of a primary
amine on the NHS ester, leading to the formation of a stable amide bond and the release of N-
hydroxysulfosuccinimide.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://info.gbiosciences.com/blog/the-advantages-of-biotinylation-tagging-in-protein-purification
https://www.qyaobio.com/peptide-biotinylation/
https://assets.fishersci.com/TFS-Assets/LSG/manuals/MAN0016133_2161855_EZLinkSulfoNHS_LC_Biotin_UG.pdf
https://assets.fishersci.com/TFS-Assets/LSG/manuals/MAN0016132_2160236_EZLinkSulfoNHS_LC_LC_Biltin_UG.pdf
https://assets.fishersci.com/TFS-Assets/LSG/manuals/MAN0011183_EZ_SulfoNHS_SS_Biotin_UG.pdf
https://www.benchchem.com/product/b12352772#protocol-for-biotinylating-peptides-with-sulfo-nhs-lc-biotin
https://www.benchchem.com/product/b12352772#protocol-for-biotinylating-peptides-with-sulfo-nhs-lc-biotin
https://www.benchchem.com/product/b12352772#protocol-for-biotinylating-peptides-with-sulfo-nhs-lc-biotin
https://www.benchchem.com/product/b12352772#protocol-for-biotinylating-peptides-with-sulfo-nhs-lc-biotin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12352772?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12352772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

